Cas no 1256355-06-2 (4-Chloro-2-isobutoxyphenylboronic acid)

• Product Name: 4-Chloro-2-isobutoxyphenylboronic acid
• CAS No: 1256355-06-2
• MF: C₁₀H₁₄BClO₃
• MW: 228.480362415314
• MDL: MFCD17015772
• CID: 828145
• PubChem ID: 53216479
• Update Time: 2025-04-19

4-Chloro-2-isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-isobutoxyphenyl)boronic acid
• 4-CHLORO-2-ISOBUTOXYPHENYLBORONIC ACID
• ACMC-209ay1
• AG-L-21568
• ANW-18455
• CTK4B4580
• MolPort-015-143-001
• 1256355-06-2
• [4-chloro-2-(2-methylpropoxy)phenyl]boronic acid
• DB-357986
• AKOS015850142
• Boronic acid, B-[4-chloro-2-(2-methylpropoxy)phenyl]-
• DTXSID70681709
• (4-Chloro-2-isobutoxyphenyl)boronicacid
• MFCD17015772
• BS-19795
• CS-0174750
• 4-CHLORO-2-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• 4-Chloro-2-isobutoxyphenylboronic acid

• MDL： MFCD17015772
• Inchi： 1S/C10H14BClO3/c1-7(2)6-15-10-5-8(12)3-4-9(10)11(13)14/h3-5,7,13-14H,6H2,1-2H3
• InChI Key： OLKLKLXBOXFPJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C=1)OCC(C)C

Computed Properties

• Exact Mass: 228.0724522g/mol
• Monoisotopic Mass: 228.0724522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers